![molecular formula C12H17F2NO4 B6164657 3-[(tert-butoxy)carbonyl]-7,7-difluoro-3-azabicyclo[4.1.0]heptane-6-carboxylic acid CAS No. 2098048-66-7](/img/no-structure.png)
3-[(tert-butoxy)carbonyl]-7,7-difluoro-3-azabicyclo[4.1.0]heptane-6-carboxylic acid
Description
This compound is a chemical with the molecular formula C12H17F2NO4 . It is a derivative of azabicycloheptane, a class of organic compounds known for their bicyclic structure . The compound contains a carbonyl group attached to a tert-butoxy group, and a carboxylic acid group . It also contains two fluorine atoms .
Molecular Structure Analysis
The molecular structure of this compound is characterized by its azabicyclo[4.1.0]heptane core, which is a seven-membered ring with one nitrogen atom and a bridging carbon atom . The presence of the difluoro group and the tert-butoxycarbonyl group likely have significant effects on the compound’s reactivity and properties .Physical And Chemical Properties Analysis
The compound has a predicted boiling point of 366.4±42.0 °C and a predicted density of 1.34±0.1 g/cm3 . Its pKa is predicted to be 2.86±0.40, suggesting that it has acidic properties .Scientific Research Applications
I have conducted several searches to find detailed scientific research applications for 3-[(tert-butoxy)carbonyl]-7,7-difluoro-3-azabicyclo[4.1.0]heptane-6-carboxylic acid, but it appears that there is limited information available online regarding unique applications for this specific compound.
Dipeptide Synthesis
tert-Butyloxycarbonyl-protected amino acid ionic liquids have been used in dipeptide synthesis due to their multiple reactive groups .
Ring-Opening Polymerization
Controlled ring-opening polymerization of tert-butoxycarbonyl-related compounds can yield structural mimics of poly(glutamic acid), which have potential applications in biodegradable polymers .
Bio-Organic Synthesis
The formation of N-tert-butoxycarbonyl anhydride has been investigated for its thermodynamic feasibility in bio-organic synthesis and tissue engineering .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(tert-butoxy)carbonyl]-7,7-difluoro-3-azabicyclo[4.1.0]heptane-6-carboxylic acid involves the protection of the amine group, followed by the introduction of the difluoro substituents, and finally the deprotection of the amine group and carboxylic acid functional groups.", "Starting Materials": [ "3-azabicyclo[4.1.0]heptane", "tert-butyl chloroformate", "tert-butanol", "sodium bicarbonate", "hydrochloric acid", "acetic anhydride", "fluorine gas", "acetonitrile", "diethyl ether", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Protection of the amine group by reacting 3-azabicyclo[4.1.0]heptane with tert-butyl chloroformate and tert-butanol in the presence of sodium bicarbonate to form 3-[(tert-butoxy)carbonyl]azabicyclo[4.1.0]heptane.", "Step 2: Introduction of the difluoro substituents by reacting 3-[(tert-butoxy)carbonyl]azabicyclo[4.1.0]heptane with fluorine gas in the presence of acetonitrile to form 3-[(tert-butoxy)carbonyl]-7,7-difluoroazabicyclo[4.1.0]heptane.", "Step 3: Deprotection of the amine group and carboxylic acid functional groups by reacting 3-[(tert-butoxy)carbonyl]-7,7-difluoroazabicyclo[4.1.0]heptane with acetic anhydride and hydrochloric acid to form 3-[(tert-butoxy)carbonyl]-7,7-difluoro-3-azabicyclo[4.1.0]heptane-6-carboxylic acid. The product is then purified by recrystallization from diethyl ether and sodium hydroxide solution in water." ] } | |
CAS RN |
2098048-66-7 |
Product Name |
3-[(tert-butoxy)carbonyl]-7,7-difluoro-3-azabicyclo[4.1.0]heptane-6-carboxylic acid |
Molecular Formula |
C12H17F2NO4 |
Molecular Weight |
277.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
